Neon, isotope of mass 20
Overview
Description
Neon-20 is a stable isotope of Neon . It has a mass number of 20, which means it has 20 nucleons (protons and neutrons combined). The atomic number of Neon is 10, which means it has 10 protons. Therefore, Neon-20 has 10 neutrons . The isotopic mass of Neon-20 is 19.99244018 u .
Synthesis Analysis
Neon-20, along with other Neon isotopes, can be produced as a by-product from the liquefaction of air and by separation from other elements using fractional distillation .
Molecular Structure Analysis
Neon-20 has a nuclear binding energy of 160.64480319 MeV per nucleus . It has a charge radius of 3.0055 femtometers . The spin and parity of Neon-20 are 0+, and its isobaric spin is 0 .
Chemical Reactions Analysis
Neon is a noble gas and has no chemical reactivity . The backbone Carbon nuclet with its 20 triangular faces has the 10 inner and 10 outer electrons divided over these spots effectively neutralizing the whole nucleus, meaning there is no more connection potential, hence a noble gas .
Physical And Chemical Properties Analysis
Neon-20 is a stable isotope . The atomic mass of Neon is 20.1797 u . It is colorless and odorless .
Scientific Research Applications
Calibration and Mass Spectrometry
20Ne is extensively used in calibration procedures for mass spectrometry due to its stable isotopic composition. Györe et al. (2019) highlighted its role in re-determining the 21Ne/20Ne ratio of air for magnetic sector mass spectrometers calibration, which is crucial for Ne isotope determinations in geosciences and atmospheric studies Györe et al., 2019.
Nuclear Physics and Isotope Shifts
In nuclear physics, 20Ne has been a subject of interest for understanding nuclear structure and dynamics. Marinova et al. (2011) provided insights into the changes in mean square charge radii of unstable neon nuclei, including 20Ne, through optical isotope shifts measurements. This research helps in understanding the structural changes across neon isotopes, with implications for nuclear physics and astrophysics Marinova et al., 2011.
Astrophysics and Cosmic Rays
20Ne plays a significant role in astrophysical research, especially in studies related to cosmic rays. Binns et al. (2005) utilized 20Ne to investigate the origins of Galactic cosmic rays (GCRs), proposing that a substantial fraction of GCRs likely originates from superbubbles, with measurements of neon isotopes providing critical evidence Binns et al., 2005.
Environmental and Earth Sciences
In environmental and earth sciences, 20Ne is used as a tracer for studying various processes. For example, Tempest and Emerson (2013) explored kinetic isotopic fractionation of argon and neon during air-water gas transfer, which is essential for understanding paleotemperature reconstructions and air-sea gas exchange processes Tempest & Emerson, 2013.
Advanced Material Sciences
In material sciences, neon isotopes, including 20Ne, are used in studies related to gas-surface interactions. Nihill et al. (2017) demonstrated the separation of isotopes in space and time by gas-surface atomic diffraction, providing a novel method for isotopic enrichment that could have applications in material science and chemistry Nihill et al., 2017.
Safety And Hazards
Future Directions
A quantum mechanical model for the Neon-20 nucleus has been developed that allows for the splitting of a bipyramidal structure of five alpha-particles into an alpha-particle and an Oxygen-16 nucleus . This research could lead to new insights into the structure and behavior of Neon-20 and other isotopes.
Relevant Papers
- A paper titled “Wormhole Model for Neon-20” presents a quantum mechanical model for the Neon-20 nucleus .
- Another paper titled “Scientists accurately measure the probability of electron capture by the neon-20 isotope nuclei for the first time” discusses the measurement of the probability of electron capture by the neon-20 isotope .
properties
IUPAC Name |
neon-20 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ne/i1+0 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKAOGPIIYCISHV-IGMARMGPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ne] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[20Ne] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ne |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00930611 |
Source
|
| Record name | (~20~Ne)Neon | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00930611 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
19.99244018 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Neon, isotope of mass 20 | |
CAS RN |
13981-34-5 |
Source
|
| Record name | Neon-20 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13981-34-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Neon, isotope of mass 20 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013981345 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (~20~Ne)Neon | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00930611 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
